Cas no 40261-59-4 (1-Phenyl-1H-pyrazole-3-carbaldehyde)

• Product Name: 1-Phenyl-1H-pyrazole-3-carbaldehyde
• CAS No: 40261-59-4
• MF: C₁₀H₈N₂O
• MW: 172.18332195282
• MDL: MFCD08437287
• CID: 822809
• PubChem ID: 13432476
• Update Time: 2025-06-09

1-Phenyl-1H-pyrazole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-Phenyl-1H-pyrazole-3-carbaldehyde
• 1-​Phenyl-​1H-​pyrazole-​3-​carbaldehyde
• 1-phenyl-1H-Pyrazole-3-carboxaldehyde
• 1-phenylpyrazole-3-carbaldehyde
• 3-FORMYL-1-PHENYL-1H-PYRAZOLE
• 1-Phenylpyrazole-3-carboxaldehyde
• 1H-Pyrazole-3-carboxaldehyde, 1-phenyl-
• PubChem23656
• N-phenylpyrazole carbaldehyde
• FDKVVJDPHDRHQS-UHFFFAOYSA-N
• NE13818
• AK139760
• Y6217
• AM20040407
• EN300-123367
• CS-0019176
• DB-363740
• 3-Fjormyl-1-Phenyl-1H-Pyrazole
• F17312
• Z1198177358
• DS-6768
• MFCD08437287
• SCHEMBL1060286
• 40261-59-4
• AKOS006288889
• DTXSID50540628

• MDL： MFCD08437287
• Inchi： 1S/C10H8N2O/c13-8-9-6-7-12(11-9)10-4-2-1-3-5-10/h1-8H
• InChI Key： FDKVVJDPHDRHQS-UHFFFAOYSA-N
• SMILES： O=CC1C=CN(C2C=CC=CC=2)N=1

Computed Properties

• Exact Mass: 172.063662883 g/mol
• Monoisotopic Mass: 172.063662883 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 172.18
• XLogP3: 1.7
• Topological Polar Surface Area: 34.9

Experimental Properties

• Density: 1.15±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 60-63 ºC (cyclohexane )
• Solubility: Very slightly soluble (0.79 g/l) (25 º C),

1-Phenyl-1H-pyrazole-3-carbaldehyde Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Additional information on 1-Phenyl-1H-pyrazole-3-carbaldehyde

Recent Advances in the Study of 1-Phenyl-1H-pyrazole-3-carbaldehyde (CAS: 40261-59-4) in Chemical Biology and Pharmaceutical Research

1-Phenyl-1H-pyrazole-3-carbaldehyde (CAS: 40261-59-4) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of pharmaceuticals and agrochemicals. Recent studies have highlighted its significance in medicinal chemistry due to its versatile reactivity and potential as a scaffold for drug discovery. This research brief aims to summarize the latest findings related to this compound, focusing on its synthetic applications, biological activities, and potential therapeutic uses.

In a recent study published in the Journal of Medicinal Chemistry, researchers explored the use of 1-Phenyl-1H-pyrazole-3-carbaldehyde as a precursor for the synthesis of novel pyrazole-based inhibitors targeting protein kinases. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against several kinase targets, including those implicated in cancer and inflammatory diseases. The researchers employed a combination of computational modeling and synthetic chemistry to optimize the structure-activity relationship (SAR) of these inhibitors, leading to the identification of promising lead compounds with improved selectivity and efficacy.

Another significant advancement was reported in the field of antimicrobial research. A team of scientists investigated the antibacterial and antifungal properties of 1-Phenyl-1H-pyrazole-3-carbaldehyde derivatives. Their findings, published in Bioorganic & Medicinal Chemistry Letters, revealed that certain modifications to the pyrazole core enhanced the compounds' ability to disrupt microbial cell membranes, resulting in broad-spectrum activity against drug-resistant pathogens. This research underscores the potential of 1-Phenyl-1H-pyrazole-3-carbaldehyde as a starting point for developing new antimicrobial agents.

Furthermore, the compound has garnered attention in the development of fluorescent probes for biological imaging. A study in Chemical Communications detailed the synthesis of a 1-Phenyl-1H-pyrazole-3-carbaldehyde-based probe capable of selectively detecting reactive oxygen species (ROS) in live cells. This probe exhibited high sensitivity and specificity, making it a valuable tool for studying oxidative stress-related diseases such as neurodegenerative disorders and cancer. The researchers highlighted the compound's unique photophysical properties, which enable real-time monitoring of ROS levels with minimal interference from cellular components.

In addition to its applications in drug discovery and imaging, 1-Phenyl-1H-pyrazole-3-carbaldehyde has been utilized in the synthesis of metal-organic frameworks (MOFs) with potential biomedical applications. A recent article in Advanced Materials described the incorporation of this compound into MOFs designed for controlled drug delivery. The resulting frameworks demonstrated excellent biocompatibility and tunable release profiles, suggesting their utility in targeted therapy for chronic diseases.

In conclusion, 1-Phenyl-1H-pyrazole-3-carbaldehyde (CAS: 40261-59-4) continues to be a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications span from kinase inhibitor development to antimicrobial agents, fluorescent probes, and drug delivery systems. Ongoing research is expected to further expand its utility, particularly in addressing unmet medical needs and advancing precision medicine. Future studies should focus on optimizing the compound's pharmacokinetic properties and exploring its potential in combination therapies.